4-[cyclohexyl(methyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
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Description
4-[cyclohexyl(methyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C20H22N4O5S and its molecular weight is 430.48. The purity is usually 95%.
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Scientific Research Applications
Carbonic Anhydrase Inhibition
4-Amino-N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)benzamide, a related compound, has been explored for its inhibitory effects on carbonic anhydrases (CA), specifically on cytosolic isoforms hCA I, II, VII, and membrane-bound hCA IV. These isoforms were inhibited in the low micromolar and nanomolar range, suggesting potential applications in medical conditions where carbonic anhydrase activity is a factor (Ulus, Aday, Tanc, Supuran, & Kaya, 2016).
Vasodilator Action of Furoxans
Research on furoxans (1,2,5-oxadiazole-2-oxides), which share a structural similarity with the compound , indicates their role in vasodilation. Furoxans are prodrugs that increase the level of cyclic GMP via the formation of nitric oxide (NO), classifying them as nitrovasodilators. This insight might be relevant for exploring similar vasodilator properties in 4-[cyclohexyl(methyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide (Feelisch, Schönafinger, & Noack, 1992).
Biological Evaluation of Sulfonamide-based 1,3,4-Oxadiazole Derivatives
A novel series of 1,3,4-oxadiazole containing sulfonamide derivatives were synthesized, which included compounds with structural similarities to the compound . These compounds exhibited good anti-inflammatory activity, with some showing excellent activity compared to standard drugs. This highlights the potential for similar anti-inflammatory applications of this compound (Kavitha, Nasarullah, & Kannan, 2019).
Antibacterial and Antioxidant Activities
The derivatives of 4,5-dihydro-1,3,4-oxadiazole-2-thiones, which are structurally related, have been synthesized and evaluated for their biological activities. These compounds demonstrated good antibacterial and potent antioxidant activities. This suggests a potential research avenue for the antibacterial and antioxidant properties of this compound (Karanth, Narayana, Sarojini, Kumar, & Byrappa, 2019).
Properties
IUPAC Name |
4-[cyclohexyl(methyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O5S/c1-24(15-6-3-2-4-7-15)30(26,27)16-11-9-14(10-12-16)18(25)21-20-23-22-19(29-20)17-8-5-13-28-17/h5,8-13,15H,2-4,6-7H2,1H3,(H,21,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYLIEWFNZNCBNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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